Cas no 2310153-29-6 (4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine
• CAS No: 2310153-29-6
• MF: C₁₈H₂₅N₅O₃S
• MW: 391.487802267075
• CID: 5327400
• Update Time: 2025-06-10

4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-6-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine
• 4-cyclobutyl-6-[[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C18H25N5O3S/c1-22-10-18(21-13-22)27(24,25)23-7-5-14(6-8-23)11-26-17-9-16(19-12-20-17)15-3-2-4-15/h9-10,12-15H,2-8,11H2,1H3
• InChI Key： MOKFODURMIENPL-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCC(COC2=CC(C3CCC3)=NC=N2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 586
• XLogP3: 1.6
• Topological Polar Surface Area: 98.6

Additional information on 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

Introduction to 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2310153-29-6)

4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine, identified by its CAS number 2310153-29-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases. The structural complexity of 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine makes it a subject of intense study, as it combines multiple pharmacophoric elements that contribute to its biological activity.

The presence of a cyclobutyl group in the molecular structure imparts unique steric and electronic properties to the compound. This moiety is known to enhance binding affinity and selectivity, which are critical factors in drug design. Additionally, the pyrimidine core is a common scaffold in many bioactive molecules, often serving as a key pharmacophore in the development of drugs targeting various biological pathways. The sulfonyl group, linked to a piperidine ring, further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability.

One of the most intriguing aspects of 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine is its incorporation of a 1-methylimidazole moiety. This heterocyclic compound is known for its ability to modulate biological processes by interacting with specific targets. In recent years, there has been growing interest in using imidazole derivatives as scaffolds for developing novel therapeutic agents. The 1-methylimidazole group in this compound likely contributes to its ability to interact with biological receptors, thereby influencing cellular functions.

The methoxy group attached to the pyrimidine ring further enhances the compound's complexity and potential biological activity. Methoxy-substituted pyrimidines are frequently found in biologically active molecules due to their ability to improve pharmacokinetic properties such as solubility and metabolic stability. This structural feature may play a crucial role in determining the compound's efficacy and safety profile.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of complex organic compounds like 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine. Advances in computational chemistry and molecular modeling have enabled researchers to predict and analyze the interactions between such compounds and their biological targets with greater precision. These tools have been instrumental in identifying key pharmacophoric elements and optimizing molecular structures for improved efficacy.

The synthesis of 4-cyclobutyl-6-({1-(1-methyl-1H-imidazol-4-ylsulfonylpiperidin)-4-ylmethoxy)pyrimidine presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These improvements have opened up new avenues for exploring its potential applications in drug development.

In addition to its structural complexity, 4-cyclobutyl--6-{(l-(l-methyl-lH-imidazol--4--yI)sulfonyI)piperldine--(s--yI)methoxy}pyrimidine exhibits interesting pharmacological properties. Preliminary studies suggest that this compound may have therapeutic potential in several areas, including oncology, inflammation, and central nervous system disorders. The ability of this molecule to interact with multiple biological targets makes it a promising candidate for developing multifunctional drugs that can address complex diseases.

The role of computational tools in drug discovery has been increasingly recognized in recent years. Molecular modeling techniques have been used to predict the binding modes of 4-cyclobutyl--6-{(l-(l-methyl-lH-imidazol--(s--yI)sulfonyI)piperldine--(s--yI)methoxy}pyrimidine with various biological targets, providing valuable insights into its mechanism of action. These studies have helped researchers identify key interactions that contribute to its biological activity, guiding further optimization efforts.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The study of compounds like 4-cyclobutyl--6-{(l-(l-methyl-lH-imidazol--(s--yI)sulfonyI)piperldine--(s--yI)methoxy}pyrimidine exemplifies this collaborative effort. Researchers from different fields work together to understand the structure-function relationships of these molecules, identify potential therapeutic applications, and develop new drugs that can improve patient outcomes.

In conclusion, 4-cyclobutyl--6-{(l-(l-methyl-lH-imidazol--(s-yI)sulfonyI)piperldine--(s-yI)methoxy}pyrimidine (CAS No. 2310153--29--6) is a structurally complex organic compound with significant potential therapeutic applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for drug development. Advances in synthetic methodologies and computational chemistry have facilitated the study of this compound, providing valuable insights into its biology and mechanism of action. As research continues to uncover new aspects of its pharmacological properties, it is likely that this molecule will play an important role in the development of novel therapeutic agents.